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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and structural characteristics of Rhenium(lll) Bromide. All quantitative data is
presented in structured tables, and detailed experimental protocols for its synthesis are
provided.

Core Properties and Formula

Rhenium(lll) bromide is an inorganic compound most accurately represented by the chemical
formula ResBro, indicating its trimeric nature in the solid state.[1] For stoichiometric
calculations, the simpler formula ReBrs is often used. It appears as a black, lustrous crystalline
solid.[1]

Physicochemical Properties

The key physicochemical properties of Rhenium(lll) bromide are summarized in the table
below.
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Property Value Reference(s)

ResBro (Trimeric) / ReBrs
Molecular Formula _ [1]
(Monomeric)

Molar Mass (as ReBrs) 425.92 g/mol [1]

Appearance Black lustrous solid [1]

. . 500 °C (932 °F; 773 K)
Melting Point _ [1]
(sublimes)

A Reacts to form rhenium(1V)
Solubility in Water ) [1]
oxide (Re0O2)

Sparingly soluble in ether and
Solubility (Organic) acetone; reacts with methanol [1]

and ammonia

Std. Enthalpy of Formation

-164.4 kJ/mol [1]
(AfHO95)

Molecular Structure and Crystallography

The fundamental structural unit of Rhenium(lll) bromide is the trirhenium nonabromide (ResBro)
cluster. This cluster consists of a triangle of rhenium atoms, with Re-Re bond distances
indicative of metal-metal bonding. The structure is analogous to that of the more extensively
studied trirhenium nonachloride (ResClo).[1]

The ResBro molecule features three rhenium atoms forming a triangle. Three bromine atoms
act as bridging ligands along the edges of this triangle, while six bromine atoms are in terminal
positions, two bonded to each rhenium atom.

Fig 1. Molecular structure of the ResBro cluster.

Crystallographic Data

Rhenium(lll) bromide is isostructural with Rhenium(lll) chloride (ResClo). The crystallographic
data for the analogous ResCls is presented below, which provides a reliable model for the
crystal structure of ResBro.
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Value for ResCls
Parameter Reference(s)
(Isostructural)

Crystal System Rhombohedral [2]

Space Group R-3m, No. 166 [2]

Experimental Protocols: Synthesis

Several methods for the synthesis of Rhenium(lll) bromide have been established. The choice
of method may depend on the available starting materials and desired purity.

Method 1: Direct Bromination of Rhenium Metal

This method involves the high-temperature reaction of metallic rhenium with bromine gas.
Reaction: 6Re + 9Br2 — 2ResBro

Protocol:

Place rhenium metal powder in a quartz combustion tube within a tube furnace.

o Purge the system with a dry, inert gas, such as nitrogen, to remove air and moisture. The
presence of oxygen will lead to the formation of rhenium(lll) oxybromide.[1]

e Heat the furnace to 500 °C.

o Once the temperature is stable, pass a slow stream of dry nitrogen gas saturated with
bromine vapor over the rhenium metal.

e The volatile product, ResBro, sublimes and is collected in a cooler part of the reaction tube
downstream.

 After the reaction is complete (typically several hours, depending on the scale), cool the
furnace to room temperature under a continuous flow of nitrogen.

o Carefully collect the crystalline product in an inert atmosphere (e.g., a glovebox) due to its
hygroscopic nature.
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Method 2: Thermal Decomposition of Rhenium(V)
Bromide

This is an alternative route involving the decomposition of a higher oxidation state rhenium
bromide.

Reaction: 3ReBrs — ResBrs + 3Br2

Protocol:

Place Rhenium(V) bromide (ReBrs) in a sealed, evacuated quartz ampoule.

o Heat the ampoule in a furnace with a temperature gradient. The hotter end should be
maintained at a temperature sufficient to decompose the ReBrs (typically >300 °C), while the
cooler end should be held at a temperature suitable for the condensation of ResBro crystals
(around 200-250 °C).

o Over time, the ReBrs will decompose, and the less volatile ResBro will crystallize in the cooler
zone of the ampoule.

 After the reaction is complete, cool the furnace to room temperature before opening the
ampoule in an inert atmosphere to recover the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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